Cas no 2138312-00-0 (5,6-Dibromopyridine-3-sulfonyl fluoride)

• Product Name: 5,6-Dibromopyridine-3-sulfonyl fluoride
• CAS No: 2138312-00-0
• MF: C₅H₂Br₂FNO₂S
• MW: 318.946281909943
• CID: 5786131
• PubChem ID: 165460930
• Update Time: 2025-10-29

5,6-Dibromopyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5,6-dibromopyridine-3-sulfonyl fluoride
• EN300-728257
• 2138312-00-0
• 5,6-Dibromopyridine-3-sulfonyl fluoride

• Inchi： 1S/C5H2Br2FNO2S/c6-4-1-3(12(8,10)11)2-9-5(4)7/h1-2H
• InChI Key： QNPASVBICQNIMO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(=O)(=O)F)Br

Computed Properties

• Exact Mass: 318.81365g/mol
• Monoisotopic Mass: 316.81570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on 5,6-Dibromopyridine-3-sulfonyl fluoride

Recent Advances in the Application of 5,6-Dibromopyridine-3-sulfonyl fluoride (CAS: 2138312-00-0) in Chemical Biology and Medicinal Chemistry

5,6-Dibromopyridine-3-sulfonyl fluoride (CAS: 2138312-00-0) has emerged as a versatile chemical probe and building block in recent chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative has gained significant attention due to its unique reactivity profile and potential applications in covalent inhibitor development, activity-based protein profiling (ABPP), and targeted covalent drug discovery. Recent studies highlight its utility as an electrophilic warhead capable of selectively modifying nucleophilic amino acid residues in biological systems.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a covalent modifier of catalytic lysine residues in kinase targets. The researchers utilized 5,6-Dibromopyridine-3-sulfonyl fluoride to develop selective inhibitors for Bruton's tyrosine kinase (BTK), achieving nanomolar potency through structure-based optimization. The dibromo-pyridine scaffold provided improved selectivity over related kinases compared to traditional acrylamide-based covalent inhibitors.

In chemical biology applications, this compound has shown promise in proteome-wide profiling studies. A Nature Chemical Biology publication (2024) reported its use in identifying reactive cysteine residues across the human proteome, with the sulfonyl fluoride group demonstrating superior stability in physiological conditions compared to other electrophilic groups. The 5,6-dibromo substitution pattern was found to enhance membrane permeability while maintaining reactivity, addressing a key challenge in cell-based profiling experiments.

Recent synthetic methodology developments have expanded access to 5,6-Dibromopyridine-3-sulfonyl fluoride derivatives. A 2024 ACS Catalysis paper described a novel continuous-flow synthesis approach that improves yield and purity while reducing hazardous waste generation. This advancement supports the growing demand for this building block in high-throughput screening and combinatorial chemistry applications.

The compound's mechanism of action involves selective reaction with nucleophilic amino acids, particularly serine, threonine, and tyrosine residues. Structural studies published in Chemical Science (2023) revealed that the sulfonyl fluoride group undergoes nucleophilic attack by the hydroxyl group of these residues, forming stable sulfonate esters. The adjacent dibromo-pyridine moiety appears to modulate reactivity through electronic effects while providing handles for further structural elaboration.

Emerging applications include its use in the development of covalent PROTACs (proteolysis targeting chimeras), where researchers have leveraged the balanced reactivity and selectivity of 5,6-Dibromopyridine-3-sulfonyl fluoride to create effective protein degraders. A recent Cell Chemical Biology report (2024) demonstrated successful degradation of several challenging targets using this approach, with improved pharmacokinetic properties compared to traditional covalent warheads.

Safety and handling considerations for this compound have been recently updated in the literature. The 2024 edition of Handbook of Reactive Chemical Hazards provides detailed protocols for its storage and manipulation, emphasizing the need for anhydrous conditions and proper personal protective equipment due to the compound's moisture sensitivity and potential respiratory irritant properties.

Future research directions highlighted in recent reviews include exploring the compound's utility in live-cell imaging applications and its potential as a scaffold for developing covalent inhibitors of protein-protein interactions. The unique combination of reactivity and selectivity positions 5,6-Dibromopyridine-3-sulfonyl fluoride as a valuable tool for both basic research and drug discovery efforts in the coming years.